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Compound of Interest

Compound Name: n-Eicosane

Cat. No.: B1172931 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the physicochemical properties and

applications of two long-chain alkanes, n-eicosane (C20H42) and tetracosane (C24H50). This

document aims to serve as a valuable resource for researchers and professionals in selecting

the appropriate alkane for their specific applications, with a focus on experimental data and

established methodologies.

Physicochemical Properties: A Tabulated
Comparison
The fundamental properties of n-eicosane and tetracosane are primarily dictated by their

respective carbon chain lengths. The longer chain of tetracosane results in stronger van der

Waals forces, leading to a higher melting point, boiling point, and density compared to n-
eicosane. A summary of their key quantitative properties is presented below.
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Property n-Eicosane Tetracosane Unit Conditions

Molecular

Formula
C₂₀H₄₂ C₂₄H₅₀ - -

Molar Mass 282.55 338.66 g·mol⁻¹ -

Appearance

Colorless

crystals or white

crystalline solid

Colorless, waxy

crystals
- Standard

Melting Point 36-38[1] 50-54[2] °C 1 atm

Boiling Point 343 391 °C 1 atm

Density (Solid) 0.7886 ~0.8 g/cm³ 25°C

Latent Heat of

Fusion
~220 - 247[1] ~214 - 243[1] kJ/kg -

Dynamic

Viscosity
3.86 (at 40°C) - mPa·s -

Water Solubility Insoluble Insoluble - -

Solubility in

Organic Solvents

Soluble in ether,

petroleum ether,

benzene; slightly

soluble in

acetone and

chloroform.[3]

Very soluble in

benzene,

toluene, ether;

soluble in

alcohol.[4]

- Qualitative

Applications in Research and Development
Both n-eicosane and tetracosane are valued for their chemical inertness and well-defined

thermal properties.[5][6][7] Their primary applications in scientific research and drug

development are centered around these characteristics.

Thermal Energy Storage
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N-eicosane and tetracosane are excellent candidates for phase change materials (PCMs) in

thermal energy storage applications.[1] Their high latent heat of fusion allows for the storage

and release of significant amounts of thermal energy during their solid-liquid phase transitions.

[1]

n-Eicosane, with a melting point near physiological temperatures, is particularly suitable for

biomedical applications, including the thermal regulation of medical devices and drug

delivery systems.[1]

Tetracosane, having a higher melting point, is better suited for applications requiring thermal

energy storage at moderately elevated temperatures.[1]

A key limitation for both alkanes is their low thermal conductivity, which can be addressed by

incorporating high-conductivity nanomaterials.[1]

Drug Delivery Systems
The hydrophobic and biocompatible nature of n-eicosane and tetracosane makes them

suitable for use as a solid lipid matrix in advanced drug delivery systems, particularly in the

formulation of solid lipid nanoparticles (SLNs).[8][9] SLNs are colloidal carriers that can

encapsulate both lipophilic and hydrophilic drugs, offering advantages such as controlled

release, improved stability, and targeted delivery.[10][11][12]

The choice between n-eicosane and tetracosane in SLN formulations depends on the desired

physical state of the final product and the required melting point for manufacturing processes

like melt-emulsification. The solid nature of these lipids at body temperature allows for the

protection of encapsulated drugs and their sustained release.[9][13]

Experimental Protocols
Accurate characterization of the physicochemical properties of n-eicosane and tetracosane is

crucial for their effective application. Below are detailed methodologies for key experiments.

Melting Point Determination (Capillary Method)
The melting point is a critical parameter for assessing the purity of n-eicosane and

tetracosane.
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Methodology:

Sample Preparation: A small amount of the finely powdered alkane is packed into a capillary

tube, sealed at one end.

Apparatus Setup: The capillary tube is attached to a thermometer, and both are placed in a

melting point apparatus with a heated block or an oil bath.

Heating: The sample is heated at a slow, controlled rate.

Observation: The temperatures at which the substance begins to melt and when it becomes

completely liquid are recorded. A sharp melting range is indicative of a pure compound.

Dynamic Viscosity Measurement (Falling Ball
Viscometer)
This method determines the dynamic viscosity of the molten alkanes.

Methodology:

Sample Preparation: The alkane is heated above its melting point in a graduated cylinder.

Apparatus Setup: A ball of known density and diameter is used.

Measurement: The ball is dropped into the molten alkane, and the time it takes to fall a

specific distance between two marked points is measured.

Calculation: The viscosity is calculated using Stokes' law, which relates the terminal velocity

of the falling ball to the viscosity of the fluid.

Solubility Determination (Cloud Point Method)
This method is used to determine the solubility of the alkanes in various organic solvents at

different temperatures.[2]

Methodology:
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Preparation of Standards: A series of solutions of the alkane in the desired solvent are

prepared at known concentrations in sealed vials.[2]

Dissolution: The vials are heated in a controlled temperature bath with constant stirring until

the alkane is completely dissolved.[2]

Controlled Cooling: The clear solutions are cooled at a slow, controlled rate while being

continuously stirred.[2]

Cloud Point Determination: The temperature at which the first sign of persistent turbidity

appears is recorded as the cloud point, indicating the temperature of saturation for that

concentration.[2]

Visualizing Structure-Property Relationships
The following diagram illustrates the logical relationship between the carbon chain length of

alkanes and their key physical properties.

Relationship between Alkane Chain Length and Physical Properties

Structural Property

Physicochemical Properties

Carbon Chain Length

Melting Point

Increases with

Boiling Point

Increases with

Density

Increases with

Viscosity

Increases with
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Caption: Increasing carbon chain length leads to higher physical properties.

Conclusion
N-eicosane and tetracosane are chemically inert, long-chain alkanes with distinct thermal

properties that make them valuable in various scientific applications. Tetracosane's higher

melting point and density are direct consequences of its longer carbon chain. While both are

suitable for thermal energy storage, n-eicosane is preferred for applications requiring

operation near physiological temperatures, whereas tetracosane is better for moderately higher

temperature applications. In drug delivery, their role as solid lipid matrices in nanoparticles is

promising, with the choice of alkane dependent on the specific formulation requirements. The

experimental protocols provided offer a foundation for the precise characterization of these

materials, enabling their effective utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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